Cas no 62368-29-0 (1-(6-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one)

• Product Name: 1-(6-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one
• CAS No: 62368-29-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD00056021
• CID: 57863
• PubChem ID: 258564
• Update Time: 2025-04-18

1-(6-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-6-aminoindoline
• 1-(6-amino-2,3-dihydroindol-1-yl)ethanone
• 1-Acetyl-6-amino-2,3-dihydro-(1H)-indole
• 1-ACETYL-6-AMINO-2,3-DIHYDRO-1H-INDOLE
• 1-(6-Aminoindolin-1-yl)ethanone
• 1-(6-Amino-2,3-dihydro-indol-1-yl)ethanone
• 1-Acetyl-6-amino-2,3-dihydroindole
• 6-Amino-N-acetylindoline
• NSC 87623
• 1-(6-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one
• Oprea1_552062
• 1-(6-amino-2,3-dihydro-indol-1-yl)-ethanone
• 1-acetyl-6-amino-indoline
• MFCD00056021
• DTXSID00293172
• NSC87623
• MLS002694769
• 1-Acetyl-2,3-dihydro-6-amino-1H-indole
• LOZKZWIQDVEDCQ-UHFFFAOYSA-N
• J-503447
• CS-0046841
• SMR001560689
• 1-Acetyl-6-aminoindoline, powder
• EN300-112578
• HMS3087C15
• AKOS000224006
• 1-(6-aminoindolin-1-yl)ethan-1-one
• CHEMBL1877102
• 1-Acetyl-6-amino-2 pound not3-dihydro-1H-indole
• F2189-0315
• SCHEMBL399536
• SB64214
• 1-acetyl-6-amino-2,3-dihydro(1H)-indole
• FT-0630190
• NCIOpen2_001034
• NSC-87623
• 62368-29-0
• PS-4463
• 1-acetylindolin-6-amine
• 1-(6-amino-2,3-dihydro-1H-indol-1-yl)ethanone
• 1H-Indol-6-amine, 1-acetyl-2,3-dihydro-
• ALBB-014224
• STK368385

• MDL： MFCD00056021
• Inchi： 1S/C10H12N2O/c1-7(13)12-5-4-8-2-3-9(11)6-10(8)12/h2-3,6H,4-5,11H2,1H3
• InChI Key： LOZKZWIQDVEDCQ-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=C(C=CC=2CC1)N

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.231
• Melting Point: 182-185 °C
• Boiling Point: 453.2 °C at 760 mmHg
• Flash Point: 227.9 °C
• Refractive Index: 1.628
• PSA: 46.33000
• LogP: 1.82400

1-(6-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives